1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(naphthalen-1-yl)ethan-1-one

• IUPAC Name: 2-naphthalen-1-yl-1-[3-(triazol-2-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C17H16N4O/c22-17(20-11-15(12-20)21-18-8-9-19-21)10-14-6-3-5-13-4-1-2-7-16(13)14/h1-9,15H,10-12H2
• InChI Key: ZCGOCKXAQGGREW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=CC3=CC=CC=C32)N4N=CC=N4
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(naphthalen-1-yl)ethan-1-one, commonly known as TAZ, is a chemical compound that has been widely studied for its potential applications in scientific research. TAZ is a small molecule inhibitor that targets the Hippo signaling pathway, which plays a critical role in regulating cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Triazole derivatives are key intermediates in organic synthesis due to their versatility. The synthesis and characterizations of triazole compounds involve reactions under various conditions, offering insights into their chemical reactivity and stability. Compounds like 1,8-bis(tetramethylguanidino)naphthalene (TMGN) have been identified as "proton sponges" due to their superbasic nature and kinetically active properties, making them valuable for research in organic chemistry and potential applications in catalysis and synthesis (Raab et al., 2002).

Materials Science

In materials science, triazole and naphthalene derivatives have been utilized to design and synthesize new materials with unique properties. Hyperbranched polymers incorporating naphthalene units have shown high refractive indices, transparency in the visible wavelength range, and excellent thermal properties, suggesting their potential in optoelectronic applications (Wei et al., 2014). Additionally, metal-organic frameworks (MOFs) featuring triazole and naphthalene ligands have been developed, demonstrating diverse structural dimensions and properties tailored by the choice of organic ligands, which could be significant for gas storage and separation technologies (Lee et al., 2020).

Pharmacological Studies

Triazole derivatives, including those linked with naphthalene, are explored for their biological activities. Schiff bases containing triazole moieties have been synthesized and evaluated for their antimicrobial properties, showing promise as antibacterial and antifungal agents. The potential of these compounds for pharmacological applications is underscored by their activity against various pathogenic strains, highlighting the importance of triazole derivatives in the development of new therapeutic agents (Kaushik et al., 2017).